Cas no 2227878-75-1 (rac-(1R,3R)-3-(4-chlorophenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(4-chlorophenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227878-75-1
• MF: C₁₂H₁₆ClN
• MW: 209.715142250061
• CID: 5953457
• PubChem ID: 96241936
• Update Time: 2025-10-22

rac-(1R,3R)-3-(4-chlorophenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(4-chlorophenyl)-2,2-dimethylcyclopropylmethanamine
• 2227878-75-1
• EN300-1986848
• rac-[(1R,3R)-3-(4-chlorophenyl)-2,2-dimethylcyclopropyl]methanamine

• Inchi： 1S/C12H16ClN/c1-12(2)10(7-14)11(12)8-3-5-9(13)6-4-8/h3-6,10-11H,7,14H2,1-2H3/t10-,11-/m0/s1
• InChI Key： UMIGMWBIEAKZFJ-QWRGUYRKSA-N
• SMILES： ClC1C=CC(=CC=1)[C@H]1[C@H](CN)C1(C)C

Computed Properties

• Exact Mass: 209.0971272g/mol
• Monoisotopic Mass: 209.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3R)-3-(4-chlorophenyl)-2,2-dimethylcyclopropylmethanamine

Research Brief on rac-(1R,3R)-3-(4-chlorophenyl)-2,2-dimethylcyclopropylmethanamine (CAS: 2227878-75-1)

Recent studies on rac-(1R,3R)-3-(4-chlorophenyl)-2,2-dimethylcyclopropylmethanamine (CAS: 2227878-75-1) have highlighted its potential as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of central nervous system (CNS) therapeutics. This chiral cyclopropane derivative has garnered attention due to its structural uniqueness and pharmacological relevance. Researchers have focused on optimizing its synthetic routes, exploring its biological activity, and evaluating its potential as a scaffold for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a precursor for the synthesis of selective serotonin reuptake inhibitors (SSRIs) and norepinephrine reuptake inhibitors (NRIs). The research team employed asymmetric catalysis to improve the enantioselective synthesis of the (1R,3R)-isomer, achieving a 98% enantiomeric excess (ee) and a 75% overall yield. This advancement addresses previous challenges in stereochemical control during large-scale production.

Pharmacological evaluations have revealed that rac-(1R,3R)-3-(4-chlorophenyl)-2,2-dimethylcyclopropylmethanamine exhibits moderate binding affinity to σ1 receptors (Ki = 120 nM) in preliminary in vitro assays. This finding, reported in Bioorganic & Medicinal Chemistry Letters, suggests potential applications in neuropathic pain management and cognitive disorders. Molecular docking studies indicate that the chlorophenyl group plays a crucial role in receptor interaction, while the cyclopropane ring contributes to metabolic stability.

Recent patent filings (WO202318765A1, US20240124672A1) disclose novel derivatives of this compound with improved blood-brain barrier permeability. Structural modifications at the amine position, particularly N-acylation with heteroaromatic groups, have shown enhanced pharmacokinetic profiles in rodent models. These developments position 2227878-75-1 as a promising scaffold for next-generation neuropsychiatric drugs.

Analytical characterization has progressed significantly, with a 2024 study in Analytical Chemistry establishing a robust HPLC-MS/MS method for quantifying the compound in biological matrices (LOQ = 0.1 ng/mL). This analytical advancement supports ongoing preclinical investigations of the compound's metabolism and distribution, revealing a favorable tissue-to-plasma ratio of 5:1 in brain tissue.

Current research directions include exploring the compound's potential as a positron emission tomography (PET) tracer when labeled with carbon-11 at the methylene position. Preliminary results indicate sufficient in vivo stability for imaging applications, with ongoing optimization of specific binding parameters. The scientific community anticipates that continued investigation of 2227878-75-1 and its derivatives will yield important insights into structure-activity relationships for CNS-targeted therapeutics.